4-(4-Methoxy-2-methylphenyl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-methoxy-2-methylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C12H14O4/c1-8-7-9(16-2)3-4-10(8)11(13)5-6-12(14)15/h3-4,7H,5-6H2,1-2H3,(H,14,15)
• InChI Key: OGCYNHAUTSYTNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=O)CCC(=O)O
• Molecular Formula: C12H14O4
• DSSTOX Substance ID: DTXSID50301978
• Molecular Weight: 222.24 g/mol
• CAS RN: 67405-48-5

Description

4-(4-Methoxy-2-methylphenyl)-4-oxobutanoic acid, commonly known as MOMPBA, is an organic compound with a wide range of applications in scientific research. This compound is a carboxylic acid and is used in various fields of scientific research such as organic synthesis, biochemistry, and drug development. MOMPBA has been studied extensively due to its unique properties and its potential as a therapeutic agent.

Scientific Research Applications

• Environmental Monitoring and Food Safety : Zhang et al. (2008) developed a sensitive ELISA for analyzing the organophosphorous insecticide fenthion in fruit samples. They synthesized two fenthion haptens, one of which shares a structural similarity to 4-(4-Methoxy-2-methylphenyl)-4-oxobutanoic acid. This method could be a convenient tool for monitoring fenthion residues in agricultural samples, ensuring food safety and environmental protection (Zhang et al., 2008).

• Cancer Research and Apoptosis : Research by Quash et al. (1995) focused on 4-Methylthio-2-oxobutanoic acid, a precursor of methional, which induces apoptosis in a BAF3 murine lymphoid cell line. Their findings contribute to understanding the mechanisms of apoptosis, a process critical in cancer research and treatment (Quash et al., 1995).

• Medicinal Chemistry : A study by Musser et al. (1987) on benzoheterocyclic [(methoxyphenyl)amino]oxoalkanoic acid esters, which are structurally related to 4-(4-Methoxy-2-methylphenyl)-4-oxobutanoic acid, explored their potential as inhibitors for certain enzymes. This research contributes to the development of new medicinal compounds (Musser et al., 1987).

• Spectroscopic Studies : Raju et al. (2015) conducted spectroscopic studies on a compound similar to 4-(4-Methoxy-2-methylphenyl)-4-oxobutanoic acid. Their research, involving FT-IR, NMR, and X-ray diffraction, provides insights into the molecular structure and properties of these types of compounds, which is valuable in various chemical and pharmaceutical applications (Raju et al., 2015).

• Chemical Synthesis and Organic Chemistry : Research by Ostermeier et al. (2003) on the hydrogenation of 2-(2-Methoxy-2-oxoethyl)acrylic acid to produce 4-methoxy-2-methyl-4-oxobutanoic acid highlights applications in organic synthesis. This work is essential for producing enantiomerically pure isoprenoid building blocks used in natural product syntheses (Ostermeier et al., 2003).